2-bromo-N-(5-((2-(hydroxyamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

Specification

• CAS No.: 904277-21-0
• Molecular Formula: C11H9BrN4O3S2
• Molecular Weight: 389.24
• IUPAC Name: 2-bromo-N-[5-[2-(hydroxyamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• Standard InChI: InChI=1S/C11H9BrN4O3S2/c12-7-4-2-1-3-6(7)9(18)13-10-14-15-11(21-10)20-5-8(17)16-19/h1-4,19H,5H2,(H,16,17)(H,13,14,18)
• Standard InChI Key: POQJATZIAZBHDU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=NN=C(S2)SCC(=O)NO)Br

Introduction

2-Bromo-N-(5-((2-(hydroxyamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound with a CAS number of 904277-21-0. It is characterized by a molecular weight of approximately 389.24 g/mol and a molecular formula of C11H9BrN4O3S2. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial and antiproliferative properties.

Synthesis and Characterization

The synthesis of this compound typically involves the reaction of appropriate precursors, such as thiadiazole derivatives and benzoyl chlorides, under controlled conditions. Characterization is often performed using spectroscopic techniques like NMR (Nuclear Magnetic Resonance) and HPLC (High-Performance Liquid Chromatography) to ensure purity and structural integrity.

Biological Activity

While specific biological activity data for 2-bromo-N-(5-((2-(hydroxyamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is limited, compounds with similar structures have shown promise in antimicrobial and anticancer applications. Thiadiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

Research Findings and Future Directions

Given the potential biological activities associated with thiadiazole compounds, further research into the specific effects of 2-bromo-N-(5-((2-(hydroxyamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide could be valuable. This might involve in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.